Cas no 62524-17-8 (Piperazine, 1-[(3-chlorobenzo[b]thien-2-yl)carbonyl]-4-methyl-)

• Product Name: Piperazine, 1-[(3-chlorobenzo[b]thien-2-yl)carbonyl]-4-methyl-
• CAS No: 62524-17-8
• MF: C₁₄H₁₅ClN₂OS
• MW: 294.799700975418
• CID: 441684
• PubChem ID: 725538
• Update Time: 2025-04-19

Piperazine, 1-[(3-chlorobenzo[b]thien-2-yl)carbonyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(3-chlorobenzo[b]thien-2-yl)carbonyl]-4-methyl-
• (3-chloro-1-benzothiophen-2-yl)-(4-methylpiperazin-1-yl)methanone
• 1-(3-chloro-1-benzothiophene-2-carbonyl)-4-methylpiperazine
• 62524-17-8
• 1-[(3-chloro-1-benzothien-2-yl)carbonyl]-4-methylpiperazine
• CBDivE_010428
• 3-chlorobenzo[b]thiophen-2-yl 4-methylpiperazinyl ketone
• Oprea1_371439
• CBChromo1_000316
• DTXSID50352389
• SCHEMBL3456303
• Oprea1_617425
• Z27705265
• AKOS000498210
• SR-01000513688
• AG-690/36175048
• SR-01000513688-1

• Inchi： 1S/C14H15ClN2OS/c1-16-6-8-17(9-7-16)14(18)13-12(15)10-4-2-3-5-11(10)19-13/h2-5H,6-9H2,1H3
• InChI Key： HIFJNRARPINPBV-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2SC=1C(N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 294.05955
• Monoisotopic Mass: 294.0593620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 23.55